Cas no 393-40-8 (2-(trifluoromethyl)cyclohexa-2,5-diene-1,4-dione)

• Product Name: 2-(trifluoromethyl)cyclohexa-2,5-diene-1,4-dione
• CAS No: 393-40-8
• MF: C₇H₃F₃O₂
• MW: 176.092732667923
• MDL: MFCD18449099
• CID: 1506015
• PubChem ID: 13501623
• Update Time: 2025-04-23

2-(trifluoromethyl)cyclohexa-2,5-diene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)-1,4-benzoquinone
• 2,5-cyclohexadiene-1,4-dione, 2-(trifluoromethyl)-
• LogP
• EN300-202069
• trifluoromethyl-1,4-benzoquinone
• 2-(TRIFLUOROMETHYL)CYCLOHEXA-2,5-DIENE-1,4-DIONE
• DTXSID701290900
• SCHEMBL2430845
• 393-40-8
• 2-(trifluoromethyl)-2,5-cyclohexadiene-1,4-dione
• 2-(trifluoromethyl)cyclohexa-2,5-diene-1,4-dione

• MDL： MFCD18449099
• Inchi： 1S/C7H3F3O2/c8-7(9,10)5-3-4(11)1-2-6(5)12/h1-3H
• InChI Key： IFNVAFSTWNJVTQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C=CC1=O)=O)(F)F

Computed Properties

• Exact Mass: 176.00849
• Monoisotopic Mass: 176.00851382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(trifluoromethyl)cyclohexa-2,5-diene-1,4-dione

2-(Trifluoromethyl)-1,4-Benzoquinone: A Comprehensive Overview

2-(Trifluoromethyl)-1,4-benzoquinone, also known by its CAS number 393-40-8, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines the aromatic stability of a benzene ring with the electron-withdrawing properties of a trifluoromethyl group and the quinoid functional group. The trifluoromethyl substituent at the 2-position of the benzoquinone backbone imparts distinctive electronic and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

The synthesis of 2-(trifluoromethyl)-1,4-benzoquinone typically involves multi-step organic reactions, often starting from fluorinated aromatic precursors. Recent advancements in fluorination techniques have enabled more efficient and selective synthesis routes, which are critical for scaling up production in industrial settings. The compound's stability under various conditions has been extensively studied, revealing its resistance to thermal degradation and oxidative processes, which are advantageous for applications requiring long-term durability.

One of the most notable applications of 2-(trifluoromethyl)-1,4-benzoquinone is in the field of electrochemistry, where it serves as an effective electron-deficient acceptor material in organic photovoltaic (OPV) devices. Its ability to efficiently accept electrons from donor materials has been leveraged to enhance the power conversion efficiency (PCE) of OPV cells. Recent studies have demonstrated that incorporating this compound into tandem solar cell architectures can further boost performance, making it a promising candidate for next-generation renewable energy technologies.

In addition to its role in energy-related applications, 2-(trifluoromethyl)-1,4-benzoquinone has also found utility in drug discovery and biomedical research. Its unique electronic properties make it a potential candidate for designing novel anti-cancer agents and other therapeutic compounds. Researchers have explored its ability to modulate cellular signaling pathways and interact with specific protein targets, paving the way for innovative drug development strategies.

The environmental impact of 2-(trifluoromethyl)-1,4-benzoquinone has also been a topic of recent investigation. Studies have shown that while the compound exhibits high stability under normal conditions, it can undergo biodegradation under specific microbial or enzymatic conditions. Understanding its environmental fate is crucial for ensuring sustainable practices in its production and application.

In conclusion, 2-(trifluoromethyl)-1,4-benzoquinone (CAS No: 393-40-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with ongoing advancements in synthesis and application techniques, position it as a key material for future technological innovations. As research continues to uncover new potential uses and optimize its performance, this compound is set to play an increasingly important role in both academic and industrial sectors.